Cas no 792862-79-4 (1-(2-bromoethyl)azepane)

• Product Name: 1-(2-bromoethyl)azepane
• CAS No: 792862-79-4
• MF: C₈H₁₆BrN
• MW: 206.123341560364
• CID: 6593683
• PubChem ID: 17762979
• Update Time: 2025-10-15

1-(2-bromoethyl)azepane Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)azepane
• 1H-Azepine, 1-(2-bromoethyl)hexahydro-

• Inchi： 1S/C8H16BrN/c9-5-8-10-6-3-1-2-4-7-10/h1-8H2
• InChI Key： KQKDKTPZKCBWGD-UHFFFAOYSA-N
• SMILES： N1(CCBr)CCCCCC1

Computed Properties

• Exact Mass: 205.04661g/mol
• Monoisotopic Mass: 205.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 77.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 229.1±23.0 °C(Predicted)
• pka: 8.32±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 1-(2-bromoethyl)azepane

Comprehensive Overview of 1-(2-bromoethyl)azepane (CAS No. 792862-79-4): Properties, Applications, and Innovations

1-(2-bromoethyl)azepane (CAS No. 792862-79-4) is a specialized organic compound belonging to the class of azepane derivatives. This molecule features a seven-membered azepane ring substituted with a 2-bromoethyl group, making it a versatile intermediate in synthetic chemistry. Its unique structure has garnered attention in pharmaceutical research, material science, and agrochemical development. Below, we delve into its molecular characteristics, synthesis pathways, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

The chemical properties of 1-(2-bromoethyl)azepane are defined by its molecular formula C₈H₁₆BrN and a molar mass of 206.12 g/mol. The presence of the bromoethyl moiety enhances its reactivity, enabling nucleophilic substitution reactions—a key feature for constructing complex molecules. Researchers frequently explore its role in heterocyclic synthesis, where it serves as a building block for nitrogen-containing scaffolds. Recent studies highlight its potential in designing bioactive compounds, aligning with the growing demand for targeted therapeutics in precision medicine.

In the context of sustainable chemistry, 1-(2-bromoethyl)azepane has been evaluated for its compatibility with catalytic processes to minimize waste. Innovations such as flow chemistry and microwave-assisted synthesis have improved its production efficiency, reducing energy consumption—a hot topic in ESG (Environmental, Social, and Governance)-focused industries. Additionally, its stability under controlled conditions makes it a candidate for high-throughput screening platforms, which are pivotal in AI-augmented drug design.

The compound’s applications extend to material science, where its azepane core contributes to the development of polymeric coatings and ligands for metal-organic frameworks (MOFs). These advancements resonate with the surge in searches for smart materials and nanotechnology. Furthermore, its derivatives are investigated for corrosion inhibition, addressing industrial challenges highlighted in forums on infrastructure durability.

Safety and handling of 1-(2-bromoethyl)azepane adhere to standard laboratory protocols, with emphasis on personal protective equipment (PPE) and ventilation. While not classified as hazardous under normal conditions, its bromine content warrants careful storage, a topic frequently queried in chemical safety databases. Regulatory compliance, including REACH and FDA guidelines, ensures its ethical use in research.

In summary, 1-(2-bromoethyl)azepane (CAS No. 792862-79-4) exemplifies the intersection of traditional organic synthesis and cutting-edge technology. Its adaptability to green chemistry principles and relevance in drug discovery pipelines position it as a compound of enduring scientific interest. As industries prioritize sustainability and digitalization, this molecule is poised to play a pivotal role in next-generation innovations.